Cas no 2171877-58-8 (8-(difluoromethyl)quinoline-5-sulfonyl chloride)
8-(difluoromethyl)quinoline-5-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 8-(difluoromethyl)quinoline-5-sulfonyl chloride
- 2171877-58-8
- EN300-1611821
-
- Inchi: 1S/C10H6ClF2NO2S/c11-17(15,16)8-4-3-7(10(12)13)9-6(8)2-1-5-14-9/h1-5,10H
- InChI Key: WGKHYIWZRSCVJG-UHFFFAOYSA-N
- SMILES: ClS(C1=CC=C(C(F)F)C2C1=CC=CN=2)(=O)=O
Computed Properties
- Exact Mass: 276.9775836g/mol
- Monoisotopic Mass: 276.9775836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55.4Ų
8-(difluoromethyl)quinoline-5-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1611821-50mg |
8-(difluoromethyl)quinoline-5-sulfonyl chloride |
2171877-58-8 | 50mg |
$972.0 | 2023-09-23 | ||
| Enamine | EN300-1611821-100mg |
8-(difluoromethyl)quinoline-5-sulfonyl chloride |
2171877-58-8 | 100mg |
$1019.0 | 2023-09-23 | ||
| Enamine | EN300-1611821-250mg |
8-(difluoromethyl)quinoline-5-sulfonyl chloride |
2171877-58-8 | 250mg |
$1065.0 | 2023-09-23 | ||
| Enamine | EN300-1611821-500mg |
8-(difluoromethyl)quinoline-5-sulfonyl chloride |
2171877-58-8 | 500mg |
$1111.0 | 2023-09-23 | ||
| Enamine | EN300-1611821-1000mg |
8-(difluoromethyl)quinoline-5-sulfonyl chloride |
2171877-58-8 | 1000mg |
$1157.0 | 2023-09-23 | ||
| Enamine | EN300-1611821-2500mg |
8-(difluoromethyl)quinoline-5-sulfonyl chloride |
2171877-58-8 | 2500mg |
$2268.0 | 2023-09-23 | ||
| Enamine | EN300-1611821-5000mg |
8-(difluoromethyl)quinoline-5-sulfonyl chloride |
2171877-58-8 | 5000mg |
$3355.0 | 2023-09-23 | ||
| Enamine | EN300-1611821-10000mg |
8-(difluoromethyl)quinoline-5-sulfonyl chloride |
2171877-58-8 | 10000mg |
$4974.0 | 2023-09-23 | ||
| Enamine | EN300-1611821-0.05g |
8-(difluoromethyl)quinoline-5-sulfonyl chloride |
2171877-58-8 | 0.05g |
$972.0 | 2023-05-26 | ||
| Enamine | EN300-1611821-0.1g |
8-(difluoromethyl)quinoline-5-sulfonyl chloride |
2171877-58-8 | 0.1g |
$1019.0 | 2023-05-26 |
8-(difluoromethyl)quinoline-5-sulfonyl chloride Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 8-(difluoromethyl)quinoline-5-sulfonyl chloride
Professional Introduction to Compound with CAS No. 2171877-58-8 and Product Name: 8-(difluoromethyl)quinoline-5-sulfonyl chloride
The compound with the CAS number 2171877-58-8 and the product name 8-(difluoromethyl)quinoline-5-sulfonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a difluoromethyl group and a quinoline scaffold, combined with a sulfonyl chloride functional group, endows this molecule with distinct chemical properties that make it a promising candidate for further exploration.
Recent research in the domain of heterocyclic compounds has highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. Quinoline structures are well-known for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of a difluoromethyl group into the quinoline framework is particularly noteworthy, as this moiety has been shown to enhance metabolic stability and binding affinity in various drug candidates. This modification is often employed to improve the pharmacokinetic profiles of molecules, making them more suitable for clinical applications.
The sulfonyl chloride functional group in 8-(difluoromethyl)quinoline-5-sulfonyl chloride further contributes to its versatility as a synthetic intermediate. Sulfonyl chlorides are widely used in organic synthesis due to their reactivity in nucleophilic substitution reactions, allowing for the facile introduction of various substituents into complex molecular architectures. This reactivity makes the compound an invaluable tool for chemists working on the development of new drug candidates, particularly those targeting complex biological pathways.
In the context of contemporary pharmaceutical research, the demand for innovative compounds with enhanced efficacy and reduced side effects has never been greater. The structural features of 8-(difluoromethyl)quinoline-5-sulfonyl chloride align well with these requirements. The combination of a difluoromethyl group and a quinoline scaffold provides a robust platform for further derivatization, enabling the creation of molecules with tailored biological activities. Furthermore, the presence of a sulfonyl chloride group offers opportunities for rapid chemical modification, facilitating the optimization of lead compounds.
One particularly exciting area of research involves the use of quinoline derivatives as inhibitors of kinases and other enzymes involved in cancer progression. Studies have demonstrated that certain quinoline-based compounds can selectively inhibit key targets such as tyrosine kinases, which are often overexpressed in tumor cells. The introduction of a difluoromethyl group into these derivatives has been shown to improve their binding affinity and selectivity, making them more effective as inhibitors. The sulfonyl chloride functionality also allows for further modifications that can enhance solubility and bioavailability, critical factors for successful drug development.
Another emerging application of compounds like 8-(difluoromethyl)quinoline-5-sulfonyl chloride is in the field of antiviral research. Quinoline derivatives have been explored as potential treatments for viral infections due to their ability to interfere with viral replication cycles. The structural motifs present in this compound make it a candidate for designing molecules that can inhibit viral enzymes or disrupt viral assembly. The reactivity provided by the sulfonyl chloride group allows for modifications that can fine-tune its antiviral properties, potentially leading to new therapeutic strategies against RNA viruses.
The synthesis of 8-(difluoromethyl)quinoline-5-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a quinoline precursor, followed by functionalization at the 5-position with a sulfonyl chloride group. The introduction of the difluoromethyl group is often achieved through cross-coupling reactions or other palladium-catalyzed processes, which are well-established methods in modern organic synthesis. These synthetic strategies underscore the compound's role as a building block for more complex molecules.
From an industrial perspective, the production and application of 8-(difluoromethyl)quinoline-5-sulfonyl chloride are supported by advancements in process chemistry and scale-up methodologies. Efficient synthetic routes are crucial for ensuring cost-effective production and scalability, which are essential factors for commercialization. Companies specializing in fine chemicals have developed robust protocols for synthesizing such compounds under controlled conditions, ensuring high yields and purity levels required for pharmaceutical applications.
The future prospects for 8-(difluoromethyl)quinoline-5-sulfonyl chloride are promising, given its versatile structure and potential applications across multiple therapeutic areas. Ongoing research aims to explore its interactions with various biological targets and optimize its pharmacological properties through structure-activity relationship studies. Collaborations between academic institutions and pharmaceutical companies are likely to drive innovation in this space, leading to novel drug candidates derived from this compound.
In conclusion, 8-(difluoromethyl)quinoline-5-sulfonyl chloride (CAS No. 2171877-58-8) represents a significant contribution to pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and development, offering opportunities to address unmet medical needs across diverse therapeutic areas. As research continues to uncover new applications and synthetic strategies for this compound, its importance in medicinal chemistry is expected to grow further.
2171877-58-8 (8-(difluoromethyl)quinoline-5-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)